Cas no 272118-05-5 (Cycloshermilamine D)
Cycloshermilamine D structure
Product Name:Cycloshermilamine D
CAS No:272118-05-5
MF:C21H16N4OS
MW:372.442942619324
CID:6671083
Update Time:2024-03-02
Cycloshermilamine D Chemical and Physical Properties
Names and Identifiers
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- Cycloshermilamine D
-
- Inchi: 1S/C21H16N4OS/c1-24(2)16-9-13-20-17-12(11-5-3-4-6-14(11)25(16)20)7-8-22-18(17)19-21(13)27-10-15(26)23-19/h3-9H,10H2,1-2H3,(H,23,26)
- InChI Key: GPZYPHQBECMNGO-UHFFFAOYSA-N
- SMILES: CN(C1N2C3C(=C4C(=C5C=3C(C3C2=CC=CC=3)=CC=N5)NC(=O)CS4)C=1)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- XLogP3: 1.781
Cycloshermilamine D Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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